Cas no 58471-54-8 (N-(4-chlorophenyl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamide)

• Product Name: N-(4-chlorophenyl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamide
• CAS No: 58471-54-8
• MF: C₁₁H₉ClN₂O₃S
• MW: 284.718760251999
• CID: 6412831
• PubChem ID: 2887645
• Update Time: 2025-07-23

N-(4-chlorophenyl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamide
• N-(4-chlorophenyl)-2-(2,4-dioxothiazolidin-5-yl)acetamide
• 5-Thiazolidineacetamide, N-(4-chlorophenyl)-2,4-dioxo-
• SR-01000459147-1
• SR-01000459147
• AKOS000270983
• CHEMBL1365388
• AKOS016039306
• Oprea1_553226
• EU-0041146
• SMR000268377
• ChemDiv1_006362
• F1074-0318
• AB00102942-01
• 58471-54-8
• HMS3381P18
• MLS000684911
• CCG-18226
• Oprea1_522971
• HMS2595A09
• Opera_ID_253
• HMS605B04

• Inchi： 1S/C11H9ClN2O3S/c12-6-1-3-7(4-2-6)13-9(15)5-8-10(16)14-11(17)18-8/h1-4,8H,5H2,(H,13,15)(H,14,16,17)
• InChI Key： BPVNRBNPQQSOGY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(CC1C(NC(=O)S1)=O)=O

Computed Properties

• Exact Mass: 284.0022410g/mol
• Monoisotopic Mass: 284.0022410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-chlorophenyl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamide

Introduction to N-(4-chlorophenyl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamide (CAS No. 58471-54-8)

N-(4-chlorophenyl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamide is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in drug development and biochemical research. With a CAS number of 58471-54-8, this compound has garnered attention due to its unique structural properties and potential therapeutic benefits. This article delves into the compound's chemical characteristics, its role in modern research, and recent advancements where it has been utilized.

The molecular structure of N-(4-chlorophenyl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamide consists of a chlorophenyl group attached to an acetamide moiety, which is further linked to a thiazolidine ring system. The presence of the 2,4-dioxo-1,3-thiazolidin-5-yl group introduces a high degree of reactivity and functional diversity, making it a valuable scaffold for medicinal chemists. This structural motif is particularly interesting because it can participate in various hydrogen bonding interactions and metal coordination events, which are crucial for drug-receptor binding.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. N-(4-chlorophenyl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamide has emerged as a key intermediate in the synthesis of bioactive molecules. Its ability to serve as a versatile building block has allowed researchers to design derivatives with improved solubility, bioavailability, and target specificity. For instance, modifications to the chlorophenyl group have been explored to fine-tune electronic and steric properties, leading to compounds with enhanced binding affinity to biological targets.

The compound's significance extends beyond its structural versatility. It has been investigated in the context of several therapeutic areas, including anti-inflammatory and anticancer applications. The thiazolidine ring system is known for its role in stabilizing reactive intermediates and enhancing metabolic stability, which are critical factors in drug design. Recent studies have demonstrated that derivatives of N-(4-chlorophenyl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamide exhibit promising activity against various cancer cell lines by inhibiting key signaling pathways involved in tumor growth and progression.

4-chlorophenyl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamide involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the preparation of the thiazolidine core through cyclization reactions involving appropriate precursors. Subsequent functionalization steps introduce the acetamide group and the chlorophenyl moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These methods are essential for ensuring that the final product meets the stringent requirements of pharmaceutical applications. 4-chlorophenyl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamide represents a fascinating compound with broad applications in pharmaceutical research. Its unique structural features make it an excellent scaffold for designing novel bioactive molecules with potential therapeutic benefits. The recent advancements in its application as an intermediate in drug development underscore its importance in modern medicinal chemistry. As research continues to uncover new possibilities for this compound and its derivatives, it is expected to play an even more significant role in addressing various medical challenges.